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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the effect of temperature on the stability of
strontium thiosulphate. It includes troubleshooting guides, frequently asked questions
(FAQSs), detailed experimental protocols, and data presentation to assist in experimental work.

Frequently Asked Questions (FAQSs)

Q1: What is the expected thermal decomposition behavior of strontium thiosulphate
pentahydrate in air?

Al: Strontium thiosulphate pentahydrate (SrS203-5H20) undergoes a two-stage
decomposition in the presence of air. Initially, it loses four of its five water molecules of
hydration at approximately 100°C. The complete decomposition of the anhydrous salt occurs at
around 225°C, yielding elemental sulfur (S) and strontium sulfate (SrSOa) as the final products.

[1][°]

Q2: What are the decomposition products of strontium thiosulphate in an inert atmosphere
(e.g., nitrogen or argon)?

A2: The exact decomposition pathway of strontium thiosulphate in an inert atmosphere is not
definitively documented in readily available literature. However, based on the thermal behavior
of other metal thiosulphates and related sulfur compounds, a disproportionation reaction is
likely to occur. This would involve the formation of strontium sulfite (SrSOs) and strontium
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sulfide (SrS). At higher temperatures, strontium sulfite may further decompose. It is important to
note that without specific experimental data, this remains a theoretical pathway.

Q3: What are the key experimental parameters to control during the thermogravimetric analysis
(TGA) of strontium thiosulphate?

A3: To obtain accurate and reproducible TGA data for strontium thiosulphate, it is crucial to
control the following parameters:

e Heating Rate: A slower heating rate (e.g., 5-10°C/min) generally provides better resolution of
decomposition steps.

e Atmosphere: The composition of the purge gas (e.qg., air, nitrogen, argon) will significantly
influence the decomposition products. Ensure a consistent flow rate throughout the
experiment.

o Sample Preparation: Use a small, uniform sample size and ensure it is evenly distributed in
the TGA pan.

o Crucible Type: An inert crucible material, such as alumina or platinum, should be used.

Q4: How can | interpret the data from a Differential Scanning Calorimetry (DSC) analysis of
strontium thiosulphate?

A4: A DSC thermogram will show endothermic and exothermic peaks corresponding to thermal
events. For strontium thiosulphate pentahydrate, you would expect to see:

e An endothermic peak corresponding to the dehydration (loss of water molecules).

¢ An endothermic or exothermic peak (depending on the atmosphere) corresponding to the
decomposition of the anhydrous salt.

¢ In some cases, phase transitions within the material may also appear as small endothermic
or exothermic peaks.

Data Presentation
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Due to the limited availability of specific TGA/DSC data for strontium thiosulphate
pentahydrate in the searched literature, the following table presents the key thermal events
based on available descriptions. For illustrative purposes, a typical decomposition profile for a
related compound, sodium thiosulphate pentahydrate, is often characterized by multiple
dehydration steps followed by decomposition.

Temperature
Thermal Event °C) Atmosphere Products Data Source
] ] SrS203:-H20 +

Dehydration ~100 Air [1][2]
4H20

Decomposition ~225 Air SrSO4 + S [1][2]

- SrSOs + SrS

Decomposition Unknown Inert ) N/A

(inferred)

Experimental Protocols

Thermogravimetric Analysis (TGA) of Strontium
Thiosulphate Pentahydrate

Obijective: To determine the thermal stability and decomposition profile of strontium
thiosulphate pentahydrate.

Apparatus:

e Thermogravimetric Analyzer (TGA)

» High-purity nitrogen or air for purge gas
e Alumina or platinum crucibles

» Microbalance

Procedure:
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o Calibrate the TGA instrument for temperature and mass according to the manufacturer's
instructions.

e Accurately weigh 5-10 mg of strontium thiosulphate pentahydrate into a clean, tared TGA
crucible.

¢ Place the crucible in the TGA furnace.

e Purge the furnace with the desired gas (air or nitrogen) at a flow rate of 20-50 mL/min for at
least 30 minutes to ensure an inert or oxidative atmosphere.

e Program the TGA to heat the sample from room temperature to 500°C at a heating rate of
10°C/min.

e Record the mass loss as a function of temperature.

e Analyze the resulting TGA curve to identify the temperatures of dehydration and
decomposition.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Irreproducible TGA results

1. Inconsistent sample size or
packing in the crucible.2.
Fluctuations in the heating
rate.3. Inconsistent purge gas

flow rate.

1. Use a consistent, small
sample mass (5-10 mg) and
ensure it forms a thin, even
layer at the bottom of the
crucible.2. Verify the
programmed heating rate and
ensure the instrument is
functioning correctly.3. Check
the gas flow controller and

ensure a stable flow rate.

Noisy TGA signal

1. Static electricity on the
sample or crucible.2.
Mechanical vibrations near the
instrument.3. Condensation of
volatile products on the

balance mechanism.

1. Use an anti-static gun to
discharge the sample and
crucible before analysis.2.
Isolate the TGA from sources
of vibration.3. Ensure an
adequate purge gas flow to
remove volatile products from

the furnace and balance area.

Overlapping decomposition

steps in the TGA curve

1. The heating rate is too high.

1. Reduce the heating rate
(e.g., to 5°C/min) to improve
the resolution of thermal

events.

Unexpected endothermic or

exothermic peaks in DSC

1. Sample impurities.2.
Reaction with the crucible
material.3. Phase transitions in

the sample.

1. Use a pure sample and
consider pre-analysis
characterization (e.g., XRD).2.
Ensure the crucible material is
inert to the sample and its
decomposition products.3.
Correlate the DSC peaks with
any mass loss events in the
TGA to distinguish between
phase transitions and

decomposition.
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1. Rapid heating of a hydrated ]
1. Use a slower heating rate.2.
) ] salt can cause the water to ) ] ] ]
Sample sputtering or creeping ) Use a crucible with a lid (with a
) evolve too quickly.2. The ] ]
out of the crucible ) ) ] small pinhole to allow volatiles
sample is melting and creeping
) to escape).
up the crucible walls.

Visualizations

Caption: Workflow for TGA/DSC analysis of strontium thiosulphate.

Caption: Troubleshooting decision tree for TGA/DSC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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